Cas no 14628-34-3 (5-Chloro-2-methylpyridazin-3(2H)-one)

• Product Name: 5-Chloro-2-methylpyridazin-3(2H)-one
• CAS No: 14628-34-3
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD26401610
• CID: 2124898
• PubChem ID: 12910144
• Update Time: 2025-05-22

5-Chloro-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methylpyridazin-3(2H)-one
• 5-chloro-2-methyl-3(2H)-pyridazinone
• RNUMDSZAIHARFX-UHFFFAOYSA-N
• 5-chloro-2-methyl-pyridazin-3-one
• SB16196
• 5-chloro-2-methyl-2H-pyridazin-3-one
• 5-Chloro-2-methylpyridazine-3(2H)-one
• 3(2H)-Pyridazinone,5-chloro-2-methyl-
• 3(2H)-Pyridazinone, 5-chloro-2-methyl-
• BS-52393
• 5-chloro-2-methyl-2,3-dihydropyridazin-3-one
• DA-10155
• SY279004
• 5-chloro-2-methylpyridazin-3-one
• 14628-34-3
• SCHEMBL978953
• MFCD26401610
• E70298
• 5-Chloro-2-methylpyridazin-3(2H)-one

• MDL： MFCD26401610
• Inchi： 1S/C5H5ClN2O/c1-8-5(9)2-4(6)3-7-8/h2-3H,1H3
• InChI Key： RNUMDSZAIHARFX-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C(C=1)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.3

Additional information on 5-Chloro-2-methylpyridazin-3(2H)-one

5-Chloro-2-methylpyridazin-3(2H)-one (CAS No. 14628-34-3)

5-Chloro-2-methylpyridazin-3(2H)-one, also known by its CAS registry number 14628-34-3, is a heterocyclic compound with significant applications in various fields of organic chemistry. This compound belongs to the pyridazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The presence of a ketone group at position 3 and substituents at positions 5 (chlorine) and 2 (methyl) makes it a unique member of this class, offering diverse reactivity and potential for further functionalization.

The structure of 5-chloro-2-methylpyridazin-3(2H)-one is characterized by its aromaticity, which is stabilized by resonance within the pyridazine ring. The ketone group at position 3 introduces additional electronic effects, influencing the compound's chemical behavior. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. For instance, researchers have explored its potential as a building block for designing inhibitors targeting specific enzymes involved in cancer progression.

In terms of physical properties, 5-chloro-2-methylpyridazin-3(2H)-one exhibits a melting point of approximately 170°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in green chemistry have also led to the exploration of this compound in solvent-free reaction conditions, reducing environmental impact while maintaining high yields.

The synthesis of 5-chloro-2-methylpyridazin-3(2H)-one typically involves multi-step processes, often starting from simple precursors like pyridazine derivatives. One common approach involves the chlorination of a methyl-substituted pyridazine followed by oxidation to introduce the ketone group. Researchers have recently optimized these steps by employing catalytic systems that enhance reaction efficiency and selectivity. For example, the use of palladium catalysts has been reported to significantly accelerate the oxidation process while minimizing side reactions.

The application of 5-chloro-2-methylpyridazin-3(2H)-one extends beyond pharmaceuticals into materials science, where it serves as a precursor for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for industrial processes. Furthermore, recent studies have demonstrated its potential as an electroactive material in organic electronics, particularly in field-effect transistors and light-emitting diodes.

In terms of toxicity and environmental impact, 5-chloro-2-methylpyridazin-3(2H)-one has undergone rigorous testing to assess its safety profile. Acute toxicity studies indicate low toxicity when administered orally or dermally, making it suitable for use in controlled environments. However, chronic exposure studies are still under investigation to fully understand its long-term effects on human health and ecosystems.

The market demand for 5-chloro-2-methylpyridazin-3(2H)-one has seen a steady increase due to its versatility across multiple industries. Pharmaceutical companies are particularly interested in its role as an intermediate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its use in agrochemicals as a component in herbicides and fungicides has further driven market growth.

In conclusion, 5-chloro-2-methylpyridazin-3(2H)-one (CAS No. 14628-34-) is a versatile compound with significant potential across various chemical disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing processes, this compound is poised to play an even greater role in shaping future innovations.